ethyl 4-(2-aminoethoxy)benzoate hydrochloride

• IUPAC Name: ethyl 4-(2-aminoethoxy)benzoate;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c1-2-14-11(13)9-3-5-10(6-4-9)15-8-7-12;/h3-6H,2,7-8,12H2,1H3;1H
• InChI Key: GHNOTACNYUHDAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCCN.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol

Description

Ethyl 4-(2-aminoethoxy)benzoate hydrochloride (EABH) is a synthetic compound that has been widely used in scientific research as a tool for studying the biochemical and physiological effects of compounds. EABH is a derivative of benzoic acid, which is an organic compound commonly used in the synthesis of various drugs and other compounds. The hydrochloride salt of EABH is the most common form of the compound used in research, but other derivatives of EABH may also be used.

Scientific Research Applications

Ethyl 4-(2-aminoethoxy)benzoate hydrochloride has been widely used in scientific research as a tool for studying the biochemical and physiological effects of compounds. ethyl 4-(2-aminoethoxy)benzoate hydrochloride has been used to study the effects of compounds such as drugs, hormones, and vitamins on the human body. It has also been used to study the effects of compounds on the nervous system, cardiovascular system, and other physiological systems. ethyl 4-(2-aminoethoxy)benzoate hydrochloride has also been used to study the effects of compounds on cell growth and differentiation.

Mechanism of Action

Ethyl 4-(2-aminoethoxy)benzoate hydrochloride is believed to act as an inhibitor of enzymes involved in various biochemical processes. It is believed to block the activity of enzymes such as acetylcholinesterase and cyclooxygenase, which are involved in the breakdown of neurotransmitters and the synthesis of hormones, respectively. ethyl 4-(2-aminoethoxy)benzoate hydrochloride is also believed to block the activity of other enzymes involved in the metabolism of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-(2-aminoethoxy)benzoate hydrochloride are not fully understood. However, it is believed that ethyl 4-(2-aminoethoxy)benzoate hydrochloride may have an effect on the nervous system, cardiovascular system, and other physiological systems. Studies have shown that ethyl 4-(2-aminoethoxy)benzoate hydrochloride can inhibit the activity of enzymes involved in the breakdown of neurotransmitters, the synthesis of hormones, and the metabolism of various compounds. It is also believed that ethyl 4-(2-aminoethoxy)benzoate hydrochloride may have an effect on cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-(2-aminoethoxy)benzoate hydrochloride in lab experiments is that it is relatively easy to synthesize and is available in a variety of forms. Additionally, ethyl 4-(2-aminoethoxy)benzoate hydrochloride is relatively inexpensive and can be stored for long periods of time. The main limitation of using ethyl 4-(2-aminoethoxy)benzoate hydrochloride in lab experiments is that its mechanism of action and biochemical and physiological effects are not fully understood.

Future Directions

There are a number of potential future directions for research involving ethyl 4-(2-aminoethoxy)benzoate hydrochloride. These include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research into the synthesis of ethyl 4-(2-aminoethoxy)benzoate hydrochloride and its derivatives may lead to the development of more efficient and cost-effective methods of synthesis. Finally, further research into the use of ethyl 4-(2-aminoethoxy)benzoate hydrochloride in lab experiments may lead to the development of new and improved methods of studying the effects of compounds on the human body.

Synthesis Methods

Ethyl 4-(2-aminoethoxy)benzoate hydrochloride is synthesized through a two-step process. The first step involves the reaction of ethyl 4-aminobenzoate with ethylene oxide in the presence of an acid catalyst. This reaction produces ethyl 4-(2-aminoethoxy)benzoate. The second step involves the conversion of ethyl 4-(2-aminoethoxy)benzoate to ethyl 4-(2-aminoethoxy)benzoate hydrochloride through the addition of hydrochloric acid.